Cas no 1448038-30-9 (4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide
• CAS No: 1448038-30-9
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 6578323
• PubChem ID: 71778756
• Update Time: 2025-05-21

4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 4-methyl-2-(2-methylphenyl)-
• 1448038-30-9
• AKOS024619029
• 4-methyl-2-(o-tolyl)thiazole-5-carboxamide
• F1967-1629

• Inchi： 1S/C12H12N2OS/c1-7-5-3-4-6-9(7)12-14-8(2)10(16-12)11(13)15/h3-6H,1-2H3,(H2,13,15)
• InChI Key： LRSMZCHUYBSXQD-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)N=C1C1=CC=CC=C1C

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 428.6±55.0 °C(Predicted)
• pka: 14.67±0.50(Predicted)

Additional information on 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide

4-Methyl-2-(2-Methylphenyl)-1,3-Thiazole-5-Carboxamide: A Comprehensive Overview

4-Methyl-2-(2-Methylphenyl)-1,3-Thiazole-5-Carboxamide (CAS No. 1448038-30-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide is characterized by a thiazole ring substituted with a methyl group at position 4, a 2-methylphenyl group at position 2, and a carboxamide group at position 5. These substituents contribute to the compound's unique chemical properties and potential applications.

The synthesis of 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide involves a series of well-established organic reactions. The thiazole ring is typically formed through the condensation of an amine with an appropriate sulfur-containing compound, such as thiourea or thiocyanate derivatives. The substitution pattern of the thiazole ring is then achieved through nucleophilic aromatic substitution or other directed metallation techniques. The introduction of the carboxamide group at position 5 is often accomplished via amide bond formation, which can be facilitated by coupling reagents or by direct amidation under basic conditions.

Recent studies have highlighted the potential of 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide as a bioactive compound with applications in drug discovery. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The thiazole moiety is known to confer stability and bioavailability to molecules, making it a valuable scaffold for medicinal chemists. Furthermore, the presence of the carboxamide group enhances hydrogen bonding capabilities, which can improve the compound's solubility and interaction with biological targets.

In addition to its pharmacological applications, 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been explored for its role in materials science. The thiazole ring's ability to coordinate with metal ions has led to its use in the synthesis of metallopolymers and coordination polymers. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in sensors and flexible electronics.

From an environmental perspective, understanding the degradation pathways of 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide is crucial for assessing its ecological impact. Recent research has focused on photodegradation and biodegradation mechanisms under various environmental conditions. Studies have shown that the compound undergoes rapid degradation under UV light, particularly due to the cleavage of the thiazole ring. However, further investigations are required to evaluate its long-term persistence in natural ecosystems.

In conclusion, 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxamide (CAS No. 1448038-30-9) is a versatile compound with promising applications in pharmacology and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its chemical properties and biological activities emerge, this compound is likely to play an increasingly important role in advancing both academic and industrial endeavors.